N-chloroacetyl-N-methylcarbamoyl fluoride

• Molecular Formula: C4H5ClFNO2
• Molecular Weight: 153.54 g/mol
• IUPAC Name: N-(2-chloroacetyl)-N-methylcarbamoyl fluoride
• InChI: InChI=1S/C4H5ClFNO2/c1-7(4(6)9)3(8)2-5/h2H2,1H3
• InChI Key: SDAGGKRQMBJDJC-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)CCl)C(=O)F

Description

N-chloroacetyl-N-methylcarbamoyl fluoride is a useful research compound. Its molecular formula is C4H5ClFNO2 and its molecular weight is 153.54 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 10.0 g of N-Chloroacetyl-N-methylcarbamoyl chloride, 3.8 g of anhydrous potassium fluoride and 0.5 g of 18-crown-6 in 50 cc of dichloromethane was stirred at room temperature under nitrogen for about 16 hours. The liquid was decanted and the residue was extracted with 50 cc dichlormethane. The dichloromethane layers were combined and the solvent stripped off to afford 9.0 g. (Yield 100%) of N-chloroacetyl-N-methylcarbamoyl fluoride. The product was further purified by distillation under reduced pressure. B.p. 59° C./0.2 mm.